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Compound of Interest

Compound Name: Clobutinol Hydrochloride

Cat. No.: B194082 Get Quote

Essential Safety and Handling Guide for Clobutinol
Hydrochloride
This guide provides comprehensive, step-by-step procedures for the safe handling, storage,

and disposal of Clobutinol Hydrochloride, tailored for research and drug development

professionals. Adherence to these protocols is critical to ensure personnel safety and

regulatory compliance.

Immediate Safety Information: Personal Protective
Equipment (PPE)
When handling Clobutinol Hydrochloride, a thorough risk assessment is necessary to ensure

the appropriate level of protection.[1] Based on the known hazards, including being harmful if

swallowed, the following personal protective equipment is mandatory to minimize exposure.[2]

Gloves: Wear two pairs of powder-free nitrile gloves.[3][4] The inner glove should be tucked

under the gown cuff, and the outer glove should extend over the cuff.[3] Gloves should be

changed regularly or immediately if contaminated, torn, or punctured.[3]

Gown: A disposable, low-permeability fabric gown with a solid front, long sleeves, and tight-

fitting cuffs is required.[3] Laboratory coats made of absorbent materials are not suitable.[1]
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Eye and Face Protection: Use safety goggles and a face shield to protect against splashes

or aerosols.[1][5]

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

certified N95, N100, or P100 respirator is strongly recommended.[4][5] All respirator use

must comply with a comprehensive respiratory protection program, including fit-testing.[4]

Additional Protection: For extensive handling, disposable head, hair, beard, and shoe covers

should be utilized.[1]

Quantitative Safety and Storage Data
For quick reference, the following table summarizes key quantitative information for Clobutinol
Hydrochloride.

Parameter Value Source

CAS Number 1215-83-4 [6][7]

Molecular Formula C₁₄H₂₃Cl₂NO [6]

Molecular Weight 292.24 g/mol [6]

Recommended Storage (Neat)
4°C, sealed, away from

moisture
[6]

Recommended Storage (In

Solvent)

-20°C for 1 month; -80°C for 6

months
[6][8]

Hazard Statement H302: Harmful if swallowed [2]

Environmental Hazard
H410: Very toxic to aquatic life

with long lasting effects
[2]

Operational and Disposal Plan
This section provides detailed, procedural guidance for the complete lifecycle of handling

Clobutinol Hydrochloride within a laboratory setting.

Step 1: Receiving and Storage
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Inspection: Upon receipt, inspect the shipping container for any signs of damage or leakage.

Wear appropriate PPE, including gloves, during inspection.

Storage: Immediately transfer the compound to the designated secure storage area.

For the neat (powder) form, store the container tightly sealed in a cool, well-ventilated area

at the recommended temperature of 4°C.[6]

If prepared in a solvent, store at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to six months).[6][8]

Labeling: Ensure the container is clearly labeled with the chemical name, concentration (if in

solution), date received/prepared, and all relevant hazard warnings.

Step 2: Safe Handling and Experimental Use
Controlled Area: All handling of Clobutinol Hydrochloride should occur in a designated,

restricted area, such as a chemical fume hood or other ventilated enclosure, to minimize

inhalation exposure.[2][6]

PPE Application: Don all required PPE as specified above before beginning any work.

Preventing Contamination:

Avoid the formation of dust and aerosols.[2][6]

Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[3]

Weighing and Solution Preparation:

When weighing the solid form, use a ventilated balance enclosure to contain any airborne

particles.

When preparing solutions, add the solvent to the powder slowly to avoid splashing.
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Step 3: Emergency Procedures
Accidental Release Measures:

Evacuate: Evacuate non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, prevent further leakage or spillage. Keep the product away

from drains and water courses.[6]

Cleanup:

For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

(e.g., diatomite, universal binders).[6]

For solid spills, carefully scoop the material into a labeled waste container. Avoid creating

dust.

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing

with alcohol.[6]

Disposal: Place all contaminated materials, including cleaning supplies and PPE, into a

sealed and labeled container for hazardous waste disposal.[6]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present. Seek prompt medical attention.[2][6]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[2][6]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

respiratory support. Avoid mouth-to-mouth resuscitation. Seek immediate medical attention.

[6]
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Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[2][6]

Step 4: Waste Disposal Plan
The disposal of Clobutinol Hydrochloride and its containers must be conducted in strict

accordance with all federal, state, and local regulations.[6]

Waste Collection:

Collect all waste, including unused material, contaminated lab supplies (e.g., pipette tips,

tubes), and PPE, in a designated, clearly labeled, and sealed hazardous waste container.

Disposal Methods:

Preferred Method: Utilize a licensed professional waste disposal service or a community

drug take-back program.[10][11] This is the safest and most environmentally responsible

option.

Alternative Method (if no take-back program is available):

1. Remove the material from its original container.[11][12]

2. Mix the Clobutinol Hydrochloride waste with an undesirable, inert substance such as

kitty litter or used coffee grounds to make it less appealing and recognizable.[10][11][12]

3. Place the mixture into a sealable bag or a container that will not leak.[10][11][12]

4. Dispose of the sealed container in the household trash.

5. Before discarding the original container, remove or scratch out all personal and

identifying information from the label.[10][12]

Do NOT flush this chemical down the toilet or drain, as it is very toxic to aquatic life.[2][12]

Handling and Disposal Workflow
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The following diagram illustrates the logical workflow for the safe management of Clobutinol
Hydrochloride.

Receiving
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Clobutinol Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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